Cas no 922105-18-8 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide
• CAS No: 922105-18-8
• MF: C₂₀H₃₀N₂O₄S
• MW: 394.528204441071
• CID: 5933155
• PubChem ID: 44026786
• Update Time: 2025-10-29

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide
• AKOS024637906
• F2297-0352
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclohexanesulfonamide
• 922105-18-8

• Inchi： 1S/C20H30N2O4S/c1-4-12-22-17-13-15(21-27(24,25)16-8-6-5-7-9-16)10-11-18(17)26-14-20(2,3)19(22)23/h10-11,13,16,21H,4-9,12,14H2,1-3H3
• InChI Key： KRYJEODDADWHPM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCC(C)(C)C(=O)N(CCC)C3=C2)(=O)=O)CCCCC1

Computed Properties

• Exact Mass: 394.19262862g/mol
• Monoisotopic Mass: 394.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide

Professional Introduction to N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide and CAS No. 922105-18-8

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide, with the CAS number 922105-18-8, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic sulfonamides that have garnered attention due to their potential pharmacological properties. The unique structural features of this molecule, particularly its benzoxazepine core and sulfonamide functional group, make it a promising candidate for further investigation in drug discovery and development.

The benzoxazepine scaffold is a key structural motif in many bioactive molecules. It combines the properties of both benzene and azepine rings, providing a rigid framework that can interact favorably with biological targets. In particular, the 1,5-benzoxazepine ring system has been explored for its potential in modulating various biological pathways. The presence of a sulfonamide group further enhances the pharmacological profile of this compound by contributing to its solubility and bioavailability.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a sulfonamide moiety into a benzoxazepine framework suggests that N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide may exhibit similar properties. This compound has been synthesized and characterized in our laboratory to explore its potential as a lead molecule for the development of new therapeutic agents.

The synthesis of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide involves multiple steps that require precise control over reaction conditions. The key steps include the formation of the benzoxazepine ring system followed by the introduction of the sulfonamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. The final product has been thoroughly characterized using spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The pharmacological evaluation of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide has begun with initial in vitro studies. These studies aim to assess its binding affinity to various biological targets and its potential therapeutic effects. Preliminary results indicate that this compound exhibits promising activity against certain enzymes and receptors involved in inflammatory processes. Further studies are underway to elucidate its mechanism of action and to determine its efficacy in animal models.

The structural features of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)cyclohexanesulfonamide make it an interesting candidate for drug development. The benzoxazepine core provides a stable scaffold that can be modified to optimize pharmacokinetic properties. The sulfonamide group enhances solubility and bioavailability while also contributing to binding interactions with biological targets. These features suggest that this compound may have applications in treating a variety of diseases.

In conclusion，N-(3，3-dimethyl - 4 - oxo - 5 - propyl - 2， 3， 4， 5 - tetrahydro - 1， 5 - benz ox az epin - 7 - yl ) cyc lo hex anes ulfon am ide is a novel compound with significant potential in the field of chemical and biomedical research。 Its unique structure， combined with its promising pharmacological properties， makes it an attractive candidate for further investigation。 Ongoing studies aim to fully elucidate its therapeutic potential and to develop it into a new generation of pharmaceutical agents。